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Abstract
XL-784 is a potent and selective small molecule inhibitor of A Disintegrin and Metalloproteinase

10 (ADAM-10) and several matrix metalloproteinases (MMPs), with a notable sparing effect on

MMP-1.[1][2][3] Its mechanism of action makes it a compound of interest for investigating

therapeutic interventions in diseases characterized by abnormal extracellular matrix

remodeling, such as fibrosis and cancer. Preclinical studies in mouse models have

demonstrated its oral bioavailability and in vivo efficacy in a model of abdominal aortic

aneurysm. This document provides detailed application notes and protocols for the

administration of XL-784 in mouse models based on publicly available data.

Mechanism of Action
XL-784 exerts its biological effects through the inhibition of ADAM-10 and various MMPs.

These enzymes play crucial roles in cell signaling, proliferation, and tissue remodeling.

Signaling Pathway of ADAM-10 and MMPs
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ADAM-10 and MMP Signaling Pathways
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General Workflow for a Mouse Pharmacokinetic Study

Dose Administration
(e.g., Oral Gavage, IV)

Serial Blood Sampling
(e.g., 0.25, 0.5, 1, 2, 4, 8, 24h)

Plasma Isolation

LC-MS/MS Analysis
of XL-784 Concentration

Pharmacokinetic Modeling
(Cmax, Tmax, AUC, t1/2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15574526#xl-784-administration-in-mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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